3-[(3-Ethoxybenzyl)amino]-2-methylbenzoic acid

• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol
• IUPAC Name: 3-[(3-ethoxyphenyl)methylamino]-2-methylbenzoic acid
• InChI: InChI=1S/C17H19NO3/c1-3-21-14-7-4-6-13(10-14)11-18-16-9-5-8-15(12(16)2)17(19)20/h4-10,18H,3,11H2,1-2H3,(H,19,20)
• InChI Key: PLBMBFWZOOTQPH-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC(=C1)CNC2=CC=CC(=C2C)C(=O)O

Description

3-[(3-Ethoxybenzyl)amino]-2-methylbenzoic acid, also known as EMA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. EMA is a derivative of 2-methylbenzoic acid and contains an ethoxybenzylamino group.

Scientific Research Applications

3-[(3-Ethoxybenzyl)amino]-2-methylbenzoic acid has been used in various scientific research fields such as drug discovery, medicinal chemistry, and biochemical research. This compound has been found to have potential applications in the treatment of cancer, inflammation, and bacterial infections. This compound has also been used as a probe to study protein-ligand interactions and drug-receptor interactions.

Mechanism of Action

The mechanism of action of 3-[(3-Ethoxybenzyl)amino]-2-methylbenzoic acid is not fully understood, but it is believed to act as an inhibitor of certain enzymes and receptors. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial properties. This compound has also been shown to have antioxidant properties and to inhibit the production of reactive oxygen species (ROS).

Advantages and Limitations for Lab Experiments

3-[(3-Ethoxybenzyl)amino]-2-methylbenzoic acid has several advantages for lab experiments. This compound is a stable and soluble compound that can be easily synthesized and purified. This compound has also been shown to be non-toxic and to have low cytotoxicity. However, the limitations of this compound include its limited solubility in water and its potential for non-specific binding to proteins.

Future Directions

There are several future directions for the research on 3-[(3-Ethoxybenzyl)amino]-2-methylbenzoic acid. One direction is to further investigate the mechanism of action of this compound and its potential targets. Another direction is to explore the potential applications of this compound in the treatment of other diseases such as neurodegenerative diseases and cardiovascular diseases. Additionally, the development of this compound derivatives with improved solubility and specificity could lead to the discovery of novel therapeutic agents.

Synthesis Methods

The synthesis of 3-[(3-Ethoxybenzyl)amino]-2-methylbenzoic acid involves the reaction of 3-ethoxybenzylamine with 2-methylbenzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction takes place at room temperature and yields this compound as a white solid with a high purity.